Cas no 65550-82-5 (2-Bromo-3-iodo-5-methylpyridine)

• Product Name: 2-Bromo-3-iodo-5-methylpyridine
• CAS No: 65550-82-5
• MF: C₆H₅BrIN
• MW: 297.91907286644
• MDL: MFCD09037463
• CID: 90309
• PubChem ID: 42553025
• Update Time: 2025-11-04

2-Bromo-3-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-iodo-5-methylpyridine
• DTXSID80654762
• A835150
• 2-bromo-3-iodo-5-picoline
• I10150
• CS-0375678
• BS-2094
• FT-0646441
• 2-bromo-3-iodo-5-methyl-pyridine
• MFCD09037463
• AKOS015891659
• 65550-82-5

• MDL： MFCD09037463
• Inchi： 1S/C6H5BrIN/c1-4-2-5(8)6(7)9-3-4/h2-3H,1H3
• InChI Key： JRDURDSKNUSNRW-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C)=C1)Br

Computed Properties

• Exact Mass: 296.86500
• Monoisotopic Mass: 296.865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: White or cream crystals
• Density: 2.171
• Melting Point: 84-86°C
• Boiling Point: 306.3°C at 760 mmHg
• Flash Point: 139°C
• Refractive Index: 1.645
• PSA: 12.89000
• LogP: 2.75710
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-3-iodo-5-methylpyridine

Comprehensive Guide to 2-Bromo-3-iodo-5-methylpyridine (CAS No. 65550-82-5): Properties, Applications, and Market Insights

2-Bromo-3-iodo-5-methylpyridine (CAS No. 65550-82-5) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique molecular structure featuring both bromine and iodine substituents, serves as a versatile building block in organic synthesis. Researchers and industry professionals frequently search for "2-Bromo-3-iodo-5-methylpyridine uses" or "65550-82-5 synthesis methods," reflecting its growing importance in specialized chemical applications.

The molecular formula of 2-Bromo-3-iodo-5-methylpyridine is C₆H₅BrIN, with a molecular weight of 297.92 g/mol. Its distinctive halogenated pyridine structure makes it particularly valuable in cross-coupling reactions, which are fundamental in modern drug discovery. The presence of both bromine and iodine atoms at the 2- and 3-positions respectively allows for selective functionalization, a feature that answers common search queries like "how to modify 2-Bromo-3-iodo-5-methylpyridine" or "selective reactions of halogenated pyridines."

In pharmaceutical applications, 2-Bromo-3-iodo-5-methylpyridine serves as a key intermediate in the synthesis of various biologically active compounds. Recent trends show increased interest in "pyridine derivatives in drug development" and "CAS 65550-82-5 in medicinal chemistry," particularly for creating kinase inhibitors and antimicrobial agents. The compound's ability to undergo Suzuki-Miyaura and Stille couplings makes it invaluable for constructing complex molecular architectures, addressing frequent searches about "cross-coupling reactions with bromo-iodo pyridines."

The agrochemical industry also utilizes 2-Bromo-3-iodo-5-methylpyridine in developing novel pesticides and herbicides. With growing global concerns about food security and sustainable agriculture, searches for "halogenated pyridines in crop protection" have surged. This compound's structural features allow for the creation of molecules with improved pest resistance profiles while maintaining environmental compatibility - a hot topic in "green chemistry approaches to agrochemicals."

From a synthetic chemistry perspective, 65550-82-5 presents interesting challenges and opportunities. Laboratory professionals often inquire about "handling bromo-iodo pyridine compounds" and "purification methods for 2-Bromo-3-iodo-5-methylpyridine." The compound typically appears as a white to pale yellow crystalline solid with moderate solubility in common organic solvents. Its stability under various conditions makes it suitable for diverse synthetic protocols, though proper storage away from light is recommended.

Market analysis reveals growing demand for 2-Bromo-3-iodo-5-methylpyridine, particularly in regions with strong pharmaceutical and agrochemical sectors. Industry reports frequently mention "market trends for halogenated pyridine derivatives" and "suppliers of CAS 65550-82-5," indicating its commercial significance. The compound's price and availability fluctuate based on raw material costs and regulatory factors affecting halogen chemistry.

Recent scientific publications highlight innovative applications of 2-Bromo-3-iodo-5-methylpyridine in materials science, particularly in organic electronics. This aligns with increasing searches for "pyridine-based electronic materials" and "halogenated heterocycles in OLEDs." The compound's ability to participate in various coupling reactions makes it attractive for creating conjugated polymers with tailored electronic properties.

Quality control of 65550-82-5 remains a critical consideration for end-users. Analytical chemists often search for "HPLC methods for 2-Bromo-3-iodo-5-methylpyridine analysis" and "spectroscopic characterization of halogenated pyridines." Standard quality assessments include purity verification by GC/HPLC, identity confirmation via NMR and mass spectrometry, and residual solvent analysis to meet industry specifications.

Environmental and regulatory aspects of 2-Bromo-3-iodo-5-methylpyridine have become increasingly important. Professionals frequently research "halogenated compound regulations" and "safe handling of bromo-iodo pyridines." While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound, including use of appropriate personal protective equipment and proper waste disposal methods.

The future outlook for 2-Bromo-3-iodo-5-methylpyridine appears promising, with expanding applications in multiple industries. Emerging research trends suggest potential uses in catalyst systems and as a ligand in transition metal complexes, answering newer search queries like "pyridine ligands in catalysis." As synthetic methodologies advance and new applications are discovered, this versatile compound is likely to maintain its importance in specialized chemical synthesis.